Cas no 2060032-80-4 (1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl-)

• Product Name: 1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl-
• CAS No: 2060032-80-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5212479
• Update Time: 2025-05-26

1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl-

• Inchi： 1S/C8H11NO2/c1-5-2-3-7-6(4-5)8(10)9-11-7/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： JJNGIEBGMPFNJN-UHFFFAOYSA-N
• SMILES： O1C2=C(CC(C)CC2)C(=O)N1

Additional information on 1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl-

1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl-

The compound 1,2-Benzisoxazol-3(2H)-one, specifically the derivative 4,5,6,7-tetrahydro-5-methyl-, is a highly specialized organic compound with the CAS number 2060032-80-4. This compound belongs to the class of benzisoxazole derivatives, which have gained significant attention in recent years due to their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a benzene ring fused with an isoxazole ring system, where the isoxazole moiety is further substituted with a methyl group and a tetrahydro ring system. This combination of structural features makes it a versatile molecule with promising applications in drug discovery and material science.

Recent studies have highlighted the importance of benzisoxazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of 1,2-Benzisoxazol-3(2H)-one derivatives as inhibitors of certain enzymes involved in neurodegenerative diseases. The methyl substitution at the 5-position and the tetrahydro ring system contribute to the molecule's stability and bioavailability, making it an attractive candidate for drug development. Additionally, computational studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, which further support its potential as a therapeutic agent.

In terms of synthesis, the preparation of 1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl-, involves a multi-step process that typically includes cyclization reactions and functional group transformations. The synthesis begins with the formation of an intermediate benzisoxazole derivative through a condensation reaction between an aldehyde and an amine. Subsequent steps involve hydrogenation to introduce the tetrahydro ring system and methylation to introduce the methyl group at the 5-position. The entire process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The structural uniqueness of this compound also makes it a valuable tool in material science. Researchers have investigated its use as a building block for constructing advanced materials with tailored properties. For example, derivatives of this compound have been incorporated into polymer systems to enhance their thermal stability and mechanical strength. Furthermore, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

In conclusion, 1,2-Benzisoxazol-3(2H)-one, 4,5,6,7-tetrahydro-5-methyl-, with CAS number 2060032-80-4, is a versatile organic compound with significant potential in both medicinal chemistry and material science. Its unique structure and favorable properties make it an attractive candidate for further research and development. As new applications continue to emerge from ongoing studies, this compound is poised to play a crucial role in advancing various scientific fields.